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Compound of Interest

Compound Name: Hydrate strontium

Cat. No.: B15147436

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physicochemical
properties of strontium chloride hexahydrate (SrCl2-:6H20). The information presented herein is
intended to serve as a critical resource for researchers, scientists, and professionals in drug
development who utilize this compound in their work. All quantitative data is summarized in
structured tables for ease of comparison, and detailed experimental protocols for key
characterization techniques are provided.

Physicochemical Properties

Strontium chloride hexahydrate is a hydrated inorganic salt that presents as a white, odorless,
crystalline solid.[1] It is the hexahydrate form of strontium chloride and is known for its high
solubility in water. This compound is a key precursor for the synthesis of other strontium
compounds and sees application in various fields, including medical treatments for bone health
and as a component in specialized laboratory reagents.

Quantitative Data Summary

The key physicochemical properties of strontium chloride hexahydrate are summarized in the
tables below for quick reference and comparison.

Table 1: General Physicochemical Properties
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Property Value Reference

Molecular Formula SrClz2:6H20

Molecular Weight 266.62 g/mol [2]

Appearance White crystalline powder/solid

Odor Odorless [1]

Density 1.930 g/cm3 [1][3]

Melting Point ~61 °C (decomposes) [11[3]

pH (5% aqueous solution) 50-7.0 [4115]
Table 2: Solubility Profile

Solvent Solubility Temperature (°C) Reference

Water 106 g/100 mL 0 [11[3]

206 g/100 mL 40 [1][3]

Ethanol Very slightly soluble - [3]

Acetone Very slightly soluble - [3]

Ammonia Insoluble - [3]
Table 3: Crystallographic Data

Property Value Reference

Crystal System Trigonal [6]

Space Group P321 [6]

Unit Cell Parameters a=7.95805)A, c=4.1246)A [6]

Unit Cell Volume 226.2(4) A3 [6]

Z (formula units per unit cell) 1 [6]
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Experimental Protocols

The following sections detail the methodologies for determining the key physicochemical
properties of strontium chloride hexahydrate.

Determination of Solubility

The solubility of strontium chloride hexahydrate in a given solvent can be determined using the
isothermal equilibrium method.

Methodology:

o Preparation of Saturated Solution: An excess amount of strontium chloride hexahydrate is
added to a known volume of the solvent (e.g., deionized water) in a sealed, temperature-
controlled vessel.

» Equilibration: The mixture is agitated at a constant temperature for a sufficient period to
ensure equilibrium is reached (typically 24-48 hours).

o Sample Withdrawal and Filtration: A sample of the supernatant is withdrawn using a syringe
fitted with a filter (e.g., 0.45 um) to remove any undissolved solid.

o Concentration Analysis: The concentration of strontium chloride in the filtrate is determined
by a suitable analytical technique. For aqueous solutions, this can be achieved through
gravimetric analysis (evaporation of the solvent and weighing the residue) or titrimetric
methods.

o Data Reporting: The solubility is expressed as grams of solute per 100 mL or 100 g of
solvent at the specified temperature.

Determination of Melting Point

The melting point of strontium chloride hexahydrate is more accurately described as a
decomposition temperature, as it loses its water of hydration upon heating.[1] This can be
determined using a capillary melting point apparatus or by thermal analysis.

Methodology (Capillary Method):
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o Sample Preparation: A small amount of finely powdered strontium chloride hexahydrate is
packed into a capillary tube.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus.
e Heating: The sample is heated at a controlled rate.

o Observation: The temperature at which the solid begins to liquefy and the temperature at
which it becomes completely liquid are recorded as the melting range. For strontium chloride
hexahydrate, visual changes corresponding to the loss of water will be observed around 61
°C.[1][3]

Determination of Density
The density of the crystalline solid can be determined by the volume displacement method.

Methodology:

o Mass Measurement: A known mass of strontium chloride hexahydrate crystals is accurately
weighed.

e Volume Measurement: A graduated cylinder is partially filled with a liquid in which the salt is
insoluble (e.g., a saturated solution of strontium chloride or a non-polar solvent). The initial
volume is recorded.

o Displacement: The weighed crystals are carefully added to the graduated cylinder, and the
new volume is recorded.

» Calculation: The volume of the crystals is the difference between the final and initial liquid
levels. The density is then calculated by dividing the mass of the crystals by their volume.

Crystal Structure Determination

The crystal structure of strontium chloride hexahydrate is determined by single-crystal X-ray
diffraction.

Methodology:
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» Crystal Selection: A suitable single crystal of strontium chloride hexahydrate is mounted on a
goniometer head.

» Data Collection: The crystal is irradiated with a monochromatic X-ray beam, and the
diffraction pattern is collected on a detector as the crystal is rotated.

 Structure Solution: The collected diffraction data is used to solve the crystal structure, which
involves determining the unit cell dimensions, space group, and atomic positions.

» Structure Refinement: The structural model is refined to obtain the final, accurate crystal
structure.

Visualizations

The following diagrams illustrate key concepts and workflows relevant to the characterization of
strontium chloride hexahydrate.
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Workflow for Physicochemical Characterization.
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Dehydration Steps

Dehydration commences above 61 °C.
Full dehydration occurs at higher temperatures.

SrCl2-6H20 >61°C > > 100 °C SrCl2
(Hexahydrate) (Anhydrous)

Click to download full resolution via product page

Thermal Decomposition of Strontium Chloride Hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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